Cas no 1312117-73-9 (methyl 5-formyl-2-(piperidin-1-yl)benzoate)

• Product Name: methyl 5-formyl-2-(piperidin-1-yl)benzoate
• CAS No: 1312117-73-9
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD19381750
• CID: 4587873
• Update Time: 2025-10-25

methyl 5-formyl-2-(piperidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-formyl-2-(piperidin-1-yl)benzoate
• Benzoic acid, 5-formyl-2-(1-piperidinyl)-, methyl ester
• methyl 5-formyl-2-(piperidin-1-yl)benzoate

• MDL： MFCD19381750
• Inchi： 1S/C14H17NO3/c1-18-14(17)12-9-11(10-16)5-6-13(12)15-7-3-2-4-8-15/h5-6,9-10H,2-4,7-8H2,1H3
• InChI Key： GDYZHUQIHFBIKV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C=O)=CC=C1N1CCCCC1

Additional information on methyl 5-formyl-2-(piperidin-1-yl)benzoate

methyl 5-formyl-2-(piperidin-1-yl)benzoate and CAS No. 1312117-73-9: A Comprehensive Overview of a Novel Bioactive Compound

methyl 5-formyl-2-(piperidin-1-yl)benzoate, identified by its CAS No. 1312117-73-9, represents a unique class of organic molecules with potential applications in pharmaceutical research. This compound is characterized by its 5-formyl functional group, which is conjugated to a 2-(piperidin-1-yl)benzoate scaffold. The structural complexity of this molecule has sparked significant interest in the scientific community, particularly in the context of drug development and molecular biology. Recent studies have highlighted its potential as a therapeutic agent for various diseases, including neurodegenerative disorders and inflammatory conditions.

As a derivative of benzoic acid, methyl 5-formyl-2-(piperidin-1-yl)benzoate exhibits unique chemical properties that distinguish it from its parent compounds. The piperidin-1-yl ring system, a six-membered heterocyclic structure, contributes to the molecule's solubility and bioavailability. This structural feature is critical for its interaction with biological targets, such

The 5-formyl group in methyl 5-formyl-2-(piperidin-1-yl)benzoate plays a pivotal role in its biological activity. This functional group is known to participate in redox reactions and can modulate cellular signaling pathways. Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound can inhibit the activity of certain enzymes involved in inflammatory responses, making it a promising candidate for anti-inflammatory drug development.

Studies on methyl 5-formyl-2-(piperidin-1-yl)benzoate have also revealed its potential in the treatment of neurodegenerative diseases. A 2023 study published in Neuropharmacology found that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating the expression of specific genes associated with neuronal survival. The piperidin-1-yl ring system is believed to enhance the molecule's ability to interact with intracellular targets, thereby improving its therapeutic efficacy.

From a synthetic perspective, the preparation of methyl 5-formyl-2-(piperidin-1-yl)benzoate involves a series of well-defined chemical reactions. The molecule can be synthesized via a multi-step process that includes the formation of the 2-(piperidin-1-yl)benzoate core and the introduction of the 5-formyl group. Recent advancements in organic synthesis have enabled the efficient production of this compound, which is crucial for its application in preclinical and clinical research.

The CAS No. 1312117-73-9 identifier is essential for the accurate identification and regulation of methyl 5-formyl-2-(piperidin-1-yl)benzoate. This unique identifier ensures that the compound can be properly cataloged in chemical databases and used in research and development activities. The importance of this identifier is underscored by its role in the global chemical supply chain, where precise identification is necessary for quality control and regulatory compliance.

Recent studies have also explored the pharmacokinetic properties of methyl 5-formyl-2-(piperidin-1-yl)benzoate. Research published in Drug Metabolism and Disposition (2023) indicates that this compound has favorable absorption, distribution, metabolism, and excretion profiles. These properties are critical for its potential use as a therapeutic agent, as they determine its bioavailability and therapeutic window.

Moreover, the 5-formyl group in methyl 5-formyl-2-(piperidin-1-yl)benzoate has been shown to interact with various biological targets, including enzymes and receptors. This interaction is believed to underlie its therapeutic potential. For instance, the compound has been found to modulate the activity of certain kinases, which are implicated in a range of diseases, including cancer and autoimmune disorders.

The piperidin-1-yl ring system in methyl 5-formyl-2-(piperidin-1-yl)benzoate is another key structural element that contributes to its biological activity. This ring system is known to enhance the molecule's ability to interact with intracellular targets, thereby improving its therapeutic efficacy. Research published in Chemical Research in Toxicology (2023) has demonstrated that this compound can selectively target certain proteins involved in disease progression, making it a valuable tool for drug discovery.

As the field of pharmaceutical research continues to evolve, the role of methyl 5-formyl-2-(piperidin-1-yl)benzoate is likely to expand. The compound's unique structural features and biological activity make it a promising candidate for the development of new therapeutic agents. Ongoing research is focused on optimizing its properties to enhance its therapeutic potential and reduce potential side effects.

In conclusion, methyl 5-formyl-2-(piperidin-1-yl)benzoate, identified by its CAS No. 1312117-73-9, is a novel bioactive compound with significant potential in pharmaceutical research. Its unique structural features and biological activity have been the focus of recent studies, which have highlighted its potential applications in the treatment of various diseases. As research in this area continues to advance, the role of this compound in drug development is expected to grow, offering new possibilities for the treatment of complex medical conditions.